Cas no 2156740-67-7 (2-amino-3-(3-methoxycyclobutyl)propanamide)

• Product Name: 2-amino-3-(3-methoxycyclobutyl)propanamide
• CAS No: 2156740-67-7
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 5891091
• PubChem ID: 165723246
• Update Time: 2025-10-28

2-amino-3-(3-methoxycyclobutyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-methoxycyclobutyl)propanamide
• EN300-1300857
• 2171292-30-9
• 2-amino-3-[(1s,3r)-3-methoxycyclobutyl]propanamide
• 2156740-67-7
• EN300-1297420

• Inchi： 1S/C8H16N2O2/c1-12-6-2-5(3-6)4-7(9)8(10)11/h5-7H,2-4,9H2,1H3,(H2,10,11)
• InChI Key： DMXSVAXKJRYGQU-UHFFFAOYSA-N
• SMILES： O(C)C1CC(CC(C(N)=O)N)C1

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 78.3Ų

Additional information on 2-amino-3-(3-methoxycyclobutyl)propanamide

Research Brief on 2-amino-3-(3-methoxycyclobutyl)propanamide (CAS: 2156740-67-7): Recent Advances and Applications

2-amino-3-(3-methoxycyclobutyl)propanamide (CAS: 2156740-67-7) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and methoxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for drug development in neurological and metabolic disorders.

The synthesis of 2-amino-3-(3-methoxycyclobutyl)propanamide involves a multi-step process that ensures high yield and purity. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to optimize the synthesis route. Researchers have reported successful scale-up production, which is critical for preclinical and clinical studies. The compound's structural features, including the cyclobutyl ring, contribute to its stability and bioavailability, making it an attractive scaffold for further modifications.

Pharmacological evaluations of 2-amino-3-(3-methoxycyclobutyl)propanamide have revealed its potential as a modulator of key biological pathways. In vitro and in vivo studies have demonstrated its efficacy in targeting receptors associated with pain management and neurodegenerative diseases. For instance, the compound has shown affinity for NMDA receptors, suggesting its utility in conditions like Alzheimer's disease and chronic pain. Additionally, its metabolic stability and low toxicity profile highlight its suitability for long-term therapeutic use.

Recent preclinical studies have further explored the compound's mechanism of action. Molecular docking simulations and binding assays have provided insights into its interactions with target proteins. These studies indicate that 2-amino-3-(3-methoxycyclobutyl)propanamide acts as an allosteric modulator, enhancing or inhibiting receptor activity in a dose-dependent manner. Such findings are pivotal for designing derivatives with improved selectivity and potency.

The therapeutic potential of 2-amino-3-(3-methoxycyclobutyl)propanamide extends beyond neurological disorders. Emerging research suggests its applicability in metabolic syndromes, such as diabetes and obesity. The compound's ability to influence insulin signaling pathways and lipid metabolism has been documented, opening new avenues for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these findings into clinical applications.

In conclusion, 2-amino-3-(3-methoxycyclobutyl)propanamide (CAS: 2156740-67-7) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes, coupled with its diverse pharmacological effects, underscore its potential as a therapeutic agent. Ongoing research aims to elucidate its full spectrum of activities and optimize its pharmacokinetic properties for clinical use. As the scientific community continues to explore this compound, it is anticipated that it will play a significant role in addressing unmet medical needs.